molecular formula C8H13N3O B2913883 4-(prop-2-en-1-yl)-3-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one CAS No. 2137534-83-7

4-(prop-2-en-1-yl)-3-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one

Cat. No.: B2913883
CAS No.: 2137534-83-7
M. Wt: 167.212
InChI Key: WRVHRQMWAQARPD-UHFFFAOYSA-N
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Description

4-(prop-2-en-1-yl)-3-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one is a useful research compound. Its molecular formula is C8H13N3O and its molecular weight is 167.212. The purity is usually 95%.
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Scientific Research Applications

Spectroscopic Studies and Molecular Organization

Research on triazole derivatives, such as 4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)-6-methylbenzene-1,3-diol, has shown that their molecular organization can be altered by different solvents and concentrations. Spectroscopic studies reveal changes in molecular forms, such as monomers and aggregates, depending on the solvent used. These findings have implications for the understanding of the behavior of similar compounds under various conditions (Matwijczuk et al., 2018).

Catalytic Synthesis of Heterocyclic Derivatives

Research on the catalytic synthesis of 4-yn-1-ones has led to the production of various heterocyclic derivatives, including tetrahydrofuran and oxazoline, highlighting the versatility of these compounds in chemical synthesis (Bacchi et al., 2005).

Synthesis and Evaluation of Physical-Chemical Properties

Studies have been conducted on the synthesis and evaluation of physical-chemical properties of triazole derivatives, providing insights into their identity, structure, and potential applications in various fields. These studies often involve complex physical-chemical methods of analysis, emphasizing the compounds' diverse applicability (Tatyana et al., 2019).

Coordination Polymers Construction

Research on coordination polymers based on triazole ligands has led to the synthesis of various compounds with potential applications in materials science. These studies involve characterizing compounds through methods like single-crystal X-ray diffraction and spectroscopy, highlighting their structural and functional diversity (Yang et al., 2013).

Catalytic Oxidation and Transfer Hydrogenation Aspects

Studies on ruthenium complexes with triazole-based ligands have explored their use in catalytic oxidation and transfer hydrogenation. These findings are significant for understanding the role of such complexes in catalytic processes and their potential industrial applications (Saleem et al., 2013).

Properties

IUPAC Name

3-propan-2-yl-4-prop-2-enyl-1H-1,2,4-triazol-5-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H13N3O/c1-4-5-11-7(6(2)3)9-10-8(11)12/h4,6H,1,5H2,2-3H3,(H,10,12)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WRVHRQMWAQARPD-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)C1=NNC(=O)N1CC=C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H13N3O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

167.21 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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